N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide

• Molecular Formula: C16H14BrClN2O3
• Molecular Weight: 397.6 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-2-(2-bromo-4-chlorophenoxy)acetamide
• InChI: InChI=1S/C16H14BrClN2O3/c1-10(21)19-12-3-2-4-13(8-12)20-16(22)9-23-15-6-5-11(18)7-14(15)17/h2-8H,9H2,1H3,(H,19,21)(H,20,22)
• InChI Key: RYZLGTDLAMEYLI-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)COC2=C(C=C(C=C2)Cl)Br

Description

N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide, also known as BCA-NH-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BCA-NH-2 is a derivative of N-(3-aminophenyl)-2-(2-bromo-4-chlorophenoxy)acetamide, which has been previously used as an anti-inflammatory and analgesic agent. However, BCA-NH-2 has shown superior properties compared to its parent compound, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. Additionally, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide has been shown to have anti-inflammatory, analgesic, and anti-tumor properties in various in vitro and in vivo studies. In animal models, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide has been reported to reduce inflammation and pain, and inhibit tumor growth. Additionally, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide has been shown to have antioxidant properties, which may contribute to its beneficial effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide is its high purity and stability, which makes it suitable for use in various lab experiments. Additionally, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide has shown superior properties compared to its parent compound, making it a promising candidate for further research. However, one limitation of N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide. Firstly, more studies are needed to fully understand the mechanism of action of N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide and its interaction with biomolecules. Secondly, the potential applications of N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide in the treatment of various diseases, such as cancer and inflammation, need to be further explored. Thirdly, the development of novel formulations and delivery systems for N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide may improve its bioavailability and efficacy. Finally, the investigation of the toxicity and safety profile of N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide is necessary for its potential clinical use.

Synthesis Methods

The synthesis of N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide involves the reaction between N-(3-acetylamino)phenyl)-2-(2-bromo-4-chlorophenoxy)acetamide and sodium hydride in dimethylformamide. The reaction takes place at room temperature, and the resulting product is obtained through purification using column chromatography. This method has been reported to yield N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide in high purity and yield.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide has shown potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and pain. In pharmacology, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide has been studied for its mechanism of action and physiological effects. In biochemistry, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-chlorophenoxy)acetamide has been examined for its interaction with biomolecules and its potential as a tool for biochemical research.